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Compound of Interest

Compound Name: DH376

Cat. No.: B607094 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
DH376 is a potent and selective irreversible inhibitor of diacylglycerol lipase α (DAGLα), a key

enzyme in the endocannabinoid signaling pathway responsible for the synthesis of 2-

arachidonoylglycerol (2-AG). By blocking 2-AG production, DH376 offers a valuable tool for

investigating the physiological and pathophysiological roles of this signaling pathway. These

application notes provide detailed protocols for the use of DH376 in in vivo mouse studies,

covering administration, pharmacodynamics, and potential applications in models of

inflammation and pain.

Mechanism of Action
DH376 acts as an irreversible inhibitor of DAGLα, thereby reducing the levels of 2-AG in the

brain and peripheral tissues. This reduction in 2-AG leads to decreased activation of

cannabinoid receptors (CB1 and CB2), which are involved in a wide range of physiological

processes, including neurotransmission, inflammation, and pain perception.
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Caption: DH376 inhibits DAGLα, blocking the synthesis of 2-AG and subsequent cannabinoid

receptor signaling.

Data Presentation
In Vivo Activity of DH376 in Mouse Brain

Parameter Value Reference

Animal Model Male C57BL/6 mice

Administration Route Intraperitoneal (i.p.)

Dose Range 3 - 50 mg/kg

ED₅₀ for DAGLα blockade 5 - 10 mg/kg

Time to full inhibition (30-50

mg/kg)
4 hours

Duration of inhibition (50

mg/kg)
Sustained for up to 8 hours

Off-Target Profile of DH376 in Mouse Brain
Off-Target Enzyme Inhibition Level

ABHD6 Yes

CES1C Yes

BCHE Yes

LIPE Yes
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Note: This table is based on available data and may not be exhaustive.

Experimental Protocols
I. Preparation and Administration of DH376
A. Materials:

DH376

Vehicle solution (e.g., 10% DMSO, 10% Tween 80, 80% Saline)

Sterile syringes and needles (27-30 gauge)

Male C57BL/6 mice (age and weight-matched)

B. Vehicle Formulation Protocol:

Weigh the required amount of DH

To cite this document: BenchChem. [Application Notes and Protocols for In Vivo Mouse
Studies with DH376]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607094#how-to-use-dh376-for-in-vivo-mouse-
studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 4 Tech Support

https://www.benchchem.com/product/b607094?utm_src=pdf-body
https://www.benchchem.com/product/b607094?utm_src=pdf-body
https://www.benchchem.com/product/b607094#how-to-use-dh376-for-in-vivo-mouse-studies
https://www.benchchem.com/product/b607094#how-to-use-dh376-for-in-vivo-mouse-studies
https://www.benchchem.com/product/b607094#how-to-use-dh376-for-in-vivo-mouse-studies
https://www.benchchem.com/product/b607094#how-to-use-dh376-for-in-vivo-mouse-studies
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b607094?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607094?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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